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Compound of Interest

Compound Name: CM-TPMF

Cat. No.: B1669273

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and biological activity of CM-TPMF, a selective activator of the small-conductance calcium-

activated potassium channel K(Ca)2.1.

Core Compound Structure and Properties
CM-TPMF, with the systematic IUPAC name (S,E)-N-(7-(1-(4-chloro-2-methylphenoxy)ethyl)-[1]

[2][3]triazolo[1,5-a]pyrimidin-2-yl)-N'-methoxyformimidamide, is a potent and selective

modulator of K(Ca)2.1 channels. Its core structure consists of a[1][2][3]triazolo[1,5-a]pyrimidine

scaffold, which is a key pharmacophore in various biologically active compounds.

Chemical and Physical Properties
A summary of the key chemical identifiers and properties of CM-TPMF is provided in the table

below.
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Property Value

IUPAC Name

(S,E)-N-(7-(1-(4-chloro-2-methylphenoxy)ethyl)-

[1][2][3]triazolo[1,5-a]pyrimidin-2-yl)-N'-

methoxyformimidamide

Molecular Formula C₁₆H₁₇ClN₆O₂

Molecular Weight 360.80 g/mol

CAS Number 477865-59-1 (racemic)

Appearance Solid

Purity Typically >98% for research-grade material

Solubility Soluble in DMSO

Structural Data
Precise experimental crystallographic data for CM-TPMF is not publicly available. The following

table presents representative bond lengths and angles for the core[1][2][3]triazolo[1,5-

a]pyrimidine scaffold, based on related structures. These values provide an approximation of

the compound's geometry.

Bond/Angle Type Typical Value

C-N (pyrimidine) Aromatic 1.33 - 1.38 Å

C-C (pyrimidine) Aromatic 1.38 - 1.40 Å

N-N (triazole) Single 1.35 - 1.39 Å

C-N (triazole) Aromatic 1.32 - 1.37 Å

C-N-C (pyrimidine) Angle 115° - 120°

N-C-N (pyrimidine) Angle 120° - 125°

N-N-C (triazole) Angle 105° - 110°

C-N-N (triazole) Angle 108° - 112°
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Synthesis of CM-TPMF
A detailed, step-by-step synthesis protocol for CM-TPMF has not been published. However,

based on the general synthesis of[1][2][3]triazolo[1,5-a]pyrimidine derivatives, a plausible

synthetic route can be proposed. The following workflow outlines a potential multi-step

synthesis.

Step 1: Formation of Triazole Intermediate

Step 2: Pyrimidine Ring Formation

Step 3: Functionalization

Step 4: Final Modification

3-Amino-1,2,4-triazole

Intermediate A
(5-Amino-1H-1,2,4-triazole-3-yl)acetonitrileCondensation

Ethyl cyanoacetate

Intermediate A

Intermediate B
7-(cyanomethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amineCyclocondensation

Acetylacetone

Intermediate B

Intermediate C
7-(1-(4-chloro-2-methylphenoxy)ethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amineReductive Amination

1-(4-chloro-2-methylphenoxy)ethan-1-one

Intermediate C

CM-TPMF
Amidation

N-methoxyformimidate reagent

Click to download full resolution via product page

Plausible synthetic workflow for CM-TPMF.

Experimental Protocol (Hypothetical)
Step 1: Synthesis of 2-Amino-[1][2][3]triazolo[1,5-a]pyrimidine Intermediate

To a solution of 3-amino-1,2,4-triazole in a suitable solvent (e.g., ethanol), add an equimolar

amount of a β-ketoester (e.g., ethyl acetoacetate).

Add a catalytic amount of a base (e.g., piperidine) and reflux the mixture for several hours.
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Monitor the reaction by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture and isolate the crude product by filtration.

Purify the product by recrystallization or column chromatography.

Step 2: Halogenation of the Pyrimidine Ring

Treat the 2-amino-[1][2][3]triazolo[1,5-a]pyrimidine intermediate with a halogenating agent

(e.g., POCl₃) to introduce a chlorine atom at a reactive position.

Perform the reaction under anhydrous conditions and at an elevated temperature.

Carefully quench the reaction with ice water and neutralize with a base.

Extract the product with an organic solvent and purify by column chromatography.

Step 3: Nucleophilic Substitution with the Phenoxyethyl Moiety

React the halogenated intermediate with (S)-1-(4-chloro-2-methylphenoxy)ethanol in the

presence of a non-nucleophilic base (e.g., NaH) in an aprotic polar solvent (e.g., DMF).

Heat the reaction mixture to facilitate the substitution.

Monitor the reaction by TLC.

After completion, quench the reaction and extract the product.

Purify by column chromatography.

Step 4: Formation of the N'-methoxyformimidamide Group

React the product from Step 3 with a suitable N-methoxyformimidate-forming reagent.

The reaction conditions will depend on the specific reagent used but may involve a base and

an appropriate solvent.

Purify the final product, CM-TPMF, by column chromatography or recrystallization.
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Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its

structure and purity.

Mechanism of Action and Signaling Pathway
CM-TPMF is a positive gating modulator of the K(Ca)2.1 (also known as SK1) channel. It

enhances the channel's sensitivity to intracellular calcium, leading to channel opening at lower

calcium concentrations than would normally be required.

Interaction with K(Ca)2.1 Channel
Studies have identified a specific binding site for CM-TPMF within the transmembrane domain

5 (TM5) of the K(Ca)2.1 channel protein. The serine residue at position 293 (Ser293) is crucial

for the selective action of CM-TPMF.

Signaling Pathway
The activation of K(Ca)2.1 channels by CM-TPMF leads to an efflux of potassium ions from the

cell, resulting in hyperpolarization of the cell membrane. This hyperpolarization can have

various downstream effects depending on the cell type. In neurons, for example, it can reduce

excitability and firing rates.
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Cellular Environment

CM-TPMF

K(Ca)2.1 Channel
(TM5 Domain - Ser293)

Binds to

K⁺ Efflux

Facilitates

Intracellular Ca²⁺

Sensitizes

Membrane Hyperpolarization

Leads to

Reduced Neuronal Excitability

Results in

Click to download full resolution via product page

Signaling pathway of CM-TPMF action.
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Experimental Protocols for Characterization
Electrophysiological Recording of K(Ca)2.1 Channel
Activity
Objective: To measure the effect of CM-TPMF on K(Ca)2.1 channel currents using whole-cell

patch-clamp electrophysiology.

Cell Line: A mammalian cell line (e.g., HEK293) stably expressing human K(Ca)2.1 channels.

Solutions:

External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, pH 7.4 with

NaOH.

Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl₂, 10 HEPES, 1 EGTA, and varying

concentrations of free CaCl₂ to achieve desired intracellular calcium levels (e.g., calculated

using a calcium buffer calculator to yield 100 nM to 1 µM free Ca²⁺), pH 7.2 with KOH.

Protocol:

Culture the K(Ca)2.1-expressing cells on glass coverslips.

On the day of recording, transfer a coverslip to the recording chamber on an inverted

microscope and perfuse with the external solution.

Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal

solution to form patch pipettes.

Establish a gigaohm seal between the pipette tip and the cell membrane.

Rupture the cell membrane to achieve the whole-cell configuration.

Clamp the cell membrane potential at a holding potential of -80 mV.

Apply a series of voltage steps or ramps to elicit K(Ca)2.1 currents. A typical protocol would

be to step from -80 mV to a range of potentials from -100 mV to +60 mV.
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Record baseline currents in the absence of CM-TPMF.

Prepare stock solutions of CM-TPMF in DMSO and dilute to the final desired concentrations

in the external solution.

Perfuse the cell with the CM-TPMF-containing external solution and record the currents

again.

Wash out the compound with the control external solution to observe any reversal of the

effect.

Analyze the data by measuring the current amplitude at a specific voltage (e.g., +40 mV) and

plot concentration-response curves to determine the EC₅₀ of CM-TPMF.

This technical guide provides a foundational understanding of the structure, synthesis, and

function of CM-TPMF. Further research is required to fully elucidate its crystallographic

structure and optimize its synthetic pathway. The provided protocols offer a starting point for

researchers investigating the properties and therapeutic potential of this selective K(Ca)2.1

channel activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669273/docs#in-depth-technical-guide-on-the-
structure-and-function-of-cm-tpmf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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